Cas no 874623-42-4 (N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide)

• Product Name: N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide
• CAS No: 874623-42-4
• MF: C₉H₁₂ClNO₃S₂
• MW: 281.779479026794
• CID: 3108746
• PubChem ID: 7131602
• Update Time: 2025-10-13

N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[5-(2-chloroacetyl)thien-2-yl]ethyl}methanesulfonamide
• 874623-42-4
• n-(2-[5-(2-chloroacetyl)thien-2-yl]ethyl)methanesulfonamide
• AKOS030708298
• N-{2-[5-(2-chloroacetyl)thiophen-2-yl]ethyl}methanesulfonamide
• G40800
• Z144810510
• N-(2-[5-(2-CHLOROACETYL)THIOPHEN-2-YL]ETHYL)METHANESULFONAMIDE
• EN300-15407
• 872-424-1
• CS-0235203
• N-[2-[5-(2-chloroacetyl)thiophen-2-yl]ethyl]methanesulfonamide
• N-(2-(5-(2-chloroacetyl)thiophen-2-yl)ethyl)methanesulfonamide
• N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide

• Inchi： 1S/C9H12ClNO3S2/c1-16(13,14)11-5-4-7-2-3-9(15-7)8(12)6-10/h2-3,11H,4-6H2,1H3
• InChI Key： KIAJMSOJMQWKLZ-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(CCNS(C)(=O)=O)S1)=O

Computed Properties

• Exact Mass: 280.9947133Da
• Monoisotopic Mass: 280.9947133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.9Ų

Additional information on N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide

Comprehensive Overview of N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide (CAS 874623-42-4): Properties, Applications, and Research Insights

N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide (CAS 874623-42-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This thiophene-based derivative is characterized by the presence of a chloroacetyl group and a methanesulfonamide moiety, which contribute to its reactivity and functional versatility. Researchers and industry professionals frequently search for this compound under keywords such as "thiophene derivatives in drug discovery", "sulfonamide applications in medicinal chemistry", and "CAS 874623-42-4 synthesis methods", reflecting its relevance in cutting-edge scientific endeavors.

The molecular structure of N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide combines a thiophene ring with an ethyl linker and a methanesulfonamide terminal group. This arrangement is particularly intriguing for designing bioactive molecules, as thiophene scaffolds are known to enhance binding affinity and metabolic stability in drug candidates. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such compounds, with searches like "machine learning for heterocyclic compound optimization" becoming increasingly popular. The chloroacetyl group also offers a reactive handle for further derivatization, making this compound a valuable intermediate in multi-step synthetic routes.

In the context of green chemistry and sustainable synthesis, N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide has been explored in reactions that minimize hazardous byproducts. This aligns with the growing demand for eco-friendly synthetic protocols, as evidenced by search queries such as "green solvents for sulfonamide reactions" and "catalytic methods for thiophene functionalization". The compound's physicochemical properties—including solubility profiles and stability under various conditions—are frequently investigated topics, particularly for researchers optimizing formulation strategies in drug development pipelines.

Analytical characterization of CAS 874623-42-4 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are crucial for quality control in both academic and industrial settings, where precise molecular verification is essential. Recent publications have highlighted its potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, connecting to trending searches about "next-generation targeted therapies" and "small molecule modulators of cell signaling". The compound's structure-activity relationships (SAR) are often discussed in medicinal chemistry forums, particularly regarding modifications to the thiophene core or sulfonamide group to enhance pharmacological properties.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates has seen rising demand for compounds like N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide. Supply chain discussions often center around "reliable CAS 874623-42-4 suppliers" and "custom synthesis of thiophene derivatives", reflecting its importance in specialty chemical procurement. Regulatory considerations for handling and storage are typically addressed through standard laboratory safety protocols, avoiding the need for specialized hazardous material classifications.

Emerging research directions include exploring this compound's utility in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—areas generating substantial interest as evidenced by search volumes for "bifunctional molecules in targeted protein degradation". The methanesulfonamide component's hydrogen-bonding capacity makes it particularly valuable for designing molecular glues and protein-protein interaction modulators. Such applications position CAS 874623-42-4 at the intersection of multiple drug discovery paradigms, ensuring its continued relevance in scientific literature and patent filings.

For synthetic chemists, the compound's crystallographic data and conformational analysis provide valuable insights for structure-based drug design—a topic frequently searched alongside terms like "molecular docking of sulfonamide-containing compounds". Recent advances in automated synthesis platforms have also created new opportunities for rapid analog generation using this scaffold. The compound's compatibility with continuous flow chemistry systems is another area of investigation, particularly for scale-up processes in API manufacturing.

In summary, N-{2-5-(2-Chloroacetyl)thiophen-2-ylethyl}methanesulfonamide represents a versatile chemical entity with broad applicability across pharmaceutical research and specialty chemical synthesis. Its structural features address multiple contemporary needs in medicinal chemistry, from fragment-based drug discovery to the development of targeted covalent inhibitors. As research continues to uncover new applications for this compound, its importance in both academic and industrial contexts is likely to grow, supported by ongoing innovations in synthetic methodology and molecular design principles.